Cas no 70102-85-1 (3-Oxo-5-phenylpentanenitrile)

3-Oxo-5-phenylpentanenitrile Chemical and Physical Properties
Names and Identifiers
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- 3-oxo-5-phenylpentanenitrile
- 3-oxo 5-phenyl-pentanenitrile
- Z1250132689
- 3-Oxo-5-phenylpentanenitrile
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- Inchi: 1S/C11H11NO/c12-9-8-11(13)7-6-10-4-2-1-3-5-10/h1-5H,6-8H2
- InChI Key: QKDNXNGQNGDWSD-UHFFFAOYSA-N
- SMILES: O=C(CC#N)CCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 207
- Topological Polar Surface Area: 40.9
- XLogP3: 1.7
3-Oxo-5-phenylpentanenitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | O991470-100mg |
3-oxo-5-phenylpentanenitrile |
70102-85-1 | 100mg |
$ 210.00 | 2022-06-03 | ||
Enamine | EN300-83025-5.0g |
3-oxo-5-phenylpentanenitrile |
70102-85-1 | 95.0% | 5.0g |
$1530.0 | 2025-02-20 | |
TRC | O991470-50mg |
3-oxo-5-phenylpentanenitrile |
70102-85-1 | 50mg |
$ 135.00 | 2022-06-03 | ||
A2B Chem LLC | AV72203-10g |
3-oxo-5-phenylpentanenitrile |
70102-85-1 | 95% | 10g |
$2424.00 | 2024-04-19 | |
1PlusChem | 1P01AKP7-5g |
3-oxo-5-phenylpentanenitrile |
70102-85-1 | 95% | 5g |
$1953.00 | 2024-04-21 | |
Aaron | AR01AKXJ-250mg |
3-oxo-5-phenylpentanenitrile |
70102-85-1 | 95% | 250mg |
$322.00 | 2025-02-11 | |
Aaron | AR01AKXJ-1g |
3-oxo-5-phenylpentanenitrile |
70102-85-1 | 95% | 1g |
$751.00 | 2025-02-11 | |
Aaron | AR01AKXJ-500mg |
3-oxo-5-phenylpentanenitrile |
70102-85-1 | 95% | 500mg |
$585.00 | 2025-02-11 | |
Aaron | AR01AKXJ-2.5g |
3-oxo-5-phenylpentanenitrile |
70102-85-1 | 95% | 2.5g |
$1447.00 | 2023-12-14 | |
1PlusChem | 1P01AKP7-2.5g |
3-oxo-5-phenylpentanenitrile |
70102-85-1 | 95% | 2.5g |
$1340.00 | 2024-04-21 |
3-Oxo-5-phenylpentanenitrile Related Literature
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
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Susumu Arimori,Matthew G. Davidson,Thomas M. Fyles,Thomas G. Hibbert,Tony D. James,Gabriele I. Kociok-Köhn Chem. Commun., 2004, 1640-1641
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
Additional information on 3-Oxo-5-phenylpentanenitrile
3-Oxo-5-phenylpentanenitrile: A Comprehensive Overview
3-Oxo-5-phenylpentanenitrile, identified by the CAS number 70102-85-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a ketone group and a nitrile functional group, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies have further enhanced our understanding of its properties and utility.
The molecular structure of 3-Oxo-5-phenylpentanenitrile consists of a five-carbon chain with a ketone group at the third position and a phenyl group attached at the fifth carbon. The presence of both a nitrile and a ketone group introduces versatility in its reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its role in the construction of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.
Recent studies have highlighted the potential of 3-Oxo-5-phenylpentanenitrile as a precursor for the synthesis of heterocyclic compounds, which are pivotal in drug design. For instance, investigations into its participation in cyclization reactions have revealed novel pathways for generating complex ring systems with therapeutic potential. These findings underscore the importance of this compound in advancing medicinal chemistry.
In addition to its role in drug discovery, 3-Oxo-5-phenylpentanenitrile has also been studied for its applications in materials science. Its ability to form stable covalent bonds under specific reaction conditions makes it a candidate for use in polymer synthesis. Emerging research explores its potential as a building block for developing high-performance polymers with tailored properties, such as improved thermal stability and mechanical strength.
The synthesis of 3-Oxo-5-phenylpentanenitrile has been optimized through various methods, including condensation reactions and oxidation processes. Recent advancements have focused on green chemistry approaches, aiming to reduce environmental impact while maintaining high yields. These methods not only enhance the sustainability of production but also pave the way for large-scale manufacturing.
In terms of physical properties, 3-Oxo-5-phenylpentanenitrile exhibits a melting point of approximately 60°C and is sparingly soluble in water. Its solubility profile makes it suitable for use in organic solvents commonly employed in laboratory settings. The compound's stability under various reaction conditions further adds to its desirability as an intermediate in chemical synthesis.
The biological activity of 3-Oxo-5-phenylpentanenitrile has been extensively studied, revealing promising results in preclinical models. For example, studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting potential anti-inflammatory properties. Furthermore, investigations into its cytotoxicity against cancer cell lines indicate selective activity, which is a critical factor in drug development.
The application of computational chemistry tools has provided deeper insights into the molecular interactions of 3-Oxo-5-phenylpentanenitrile. Quantum mechanical calculations have elucidated the electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes and bioactive derivatives. These computational studies complement experimental work, fostering a holistic understanding of the compound's behavior.
In conclusion, 3-Oxo-5-phenylpentanenitrile, with its unique structural features and diverse functional groups, stands as a versatile compound with broad applications across multiple disciplines. From drug discovery to materials science, recent research continues to uncover new potentials for this compound. As advancements in synthetic methodologies and computational tools progress, the utility of CAS No 70102-85-1 is expected to expand further, contributing significantly to scientific innovation.
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